N-[9-(2-Hydroxyethyl)-9H-carbazol-3-yl]-2-(trifluoromethyl)benzamide

• CAS No.: 1195786-61-8
• Product Name: N-[9-(2-Hydroxyethyl)-9H-carbazol-3-yl]-2-(trifluoromethyl)benzamide
• Molecular Formula: C22H17F3N2O2
• Molecular Weight: 398.385
• IUPAC Name: N-[9-(2-hydroxyethyl)carbazol-3-yl]-2-(trifluoromethyl)benzamide
• Standard InChI: InChI=1S/C22H17F3N2O2/c23-22(24,25)18-7-3-1-6-16(18)21(29)26-14-9-10-20-17(13-14)15-5-2-4-8-19(15)27(20)11-12-28/h1-10,13,28H,11-12H2,(H,26,29)
• Standard InChIKey: RXVOFPXZHVKZIL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(N2CCO)C=CC(=C3)NC(=O)C4=CC=CC=C4C(F)(F)F
• Appearance: Assay:≥95%A crystalline solid
• Description: Microsomal prostaglandin E synthase-1 (mPGES-1) converts the COX product PGH2 (Item No. 17020) into the biologically active PGE2 (Item No. 14010). Like COX-2, the expression of mPGES-1 is induced in response to pro-inflammatory mediators, including LPS, IL-1β, and TNF-α. CAY10686 is a selective 3-aminocarbazole inhibitor of mPGES-1, blocking the synthesis of PGE2 but not PGF2α (Item No. 16010) in A549 cells stimulated with IL-1β (IC50s = 2.9 and >100 µM, respectively). It reduces inflammatory pain (acetic acid-induced writhing) in mice by 74% when given intraperitoneally at 10 mg/kg. CAY10686 is absorbed through enterocytes, is metabolically stable in human and rat microsome preparations, and is bioavailable in vivo.
• Synonyms: CAY10686
• PubChem Compound: 44469536
• Last Modified: Nov 11 2021